

# Sarolaner Efficacy Data and Broader Activity Profile

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Sarolaner

CAS No.: 1398609-39-6

Cat. No.: S542504

[Get Quote](#)

**Sarolaner** is a key component in commercial products like **Simparica** and **Simparica Trio**. Its efficacy extends beyond fleas to include ticks, mites, and mosquitoes. The following tables summarize key efficacy findings.

Table 1: Key Efficacy Findings of **Sarolaner** (Simparica) against Mosquitoes (*Aedes aegypti*) in Dogs [1]


Product	Minimum Dose (Sarolaner)	Study Duration	Efficacy Onset	Reported Efficacy
Simparica	2.0 mg/kg	35 days	≥ 99.4% reduction from 48h onwards	Significant reduction in mean live fed-mosquito counts for 35 days [1]
Simparica Trio	1.2 mg/kg	28 days	≥ 97.8% reduction from 72h onwards	Significant reduction in mean live fed-mosquito counts for 28 days [1]


Table 2: Efficacy of **Sarolaner** in Combination (Simparica Trio) against Canine Ascarids [2]

Target Parasite	Parasite Stage	Treatment	Efficacy (Based on Geometric Mean)
<i>Toxocara canis</i>	Immature adult (L5)	Sarolaner + Moxidectin + Pyrantel	≥ 95.2% [2]
<i>Toxocara canis</i>	Adult	Sarolaner + Moxidectin + Pyrantel	≥ 97.3% [2]
<i>Toxascaris leonina</i>	Adult	Sarolaner + Moxidectin + Pyrantel	≥ 89.7% [2]

## Experimental Workflow for In Vivo Insecticidal Efficacy Assessment

The search results detail a robust methodology for evaluating the insecticidal efficacy of **sarolaner** in dogs, which may inform the design of related *in vitro* studies [1]. The workflow below outlines the key stages.





[Click to download full resolution via product page](#)

*Diagram Title: In Vivo Insecticidal Efficacy Assessment Workflow*

## Protocol Details: In Vivo Insecticidal Efficacy Study


The methodology below is adapted from a published study on the insecticidal activity of **sarolaner** against *Aedes aegypti* mosquitoes in dogs [1].

- **Animals and Allocation:** Twenty-four healthy beagle dogs (6-9 months old) were selected. After a pre-treatment mosquito challenge (Day -5) to establish baseline feeding, dogs were randomly allocated into three groups (n=8) [1].
- **Treatment Groups:**
  - **Group 1 (Untreated Control):** No treatment.
  - **Group 2 (Simparica):** Orally treated with a minimum dose of **2.0 mg/kg sarolaner**.
  - **Group 3 (Simparica Trio):** Orally treated with a minimum dose of **1.2 mg/kg sarolaner, 24 µg/kg moxidectin, and 5.0 mg/kg pyrantel** [1].
- **Infestation and Exposure:** On designated days post-treatment, sedated dogs were exposed to 50 unfed female *A. aegypti* mosquitoes for one hour. Post-exposure, mosquitoes were collected from the chambers [1].

- **Data Collection and Categorization:** Collected mosquitoes were counted and categorized as **live, moribund, or dead**, and as **fed or unfed**. In one study, dead mosquitoes were counted and removed at 12, 24, and 48 hours post-exposure. In a second study, mortality was monitored for up to 120 hours, and mosquito eggs were collected to assess effects on reproduction [1].
- **Efficacy Calculation:** Insecticidal efficacy was calculated for each time point by comparing the reduction in the arithmetic mean live fed-mosquito counts in each treated group versus the untreated control group [1].

## Mechanism of Action of Isoxazolines

**Sarolaner** belongs to the isoxazoline class of parasiticides. Its specific molecular target and physiological effect are summarized below.



Click to download full resolution via product page

Diagram Title: **Sarolaner's Parasitocidal Mechanism of Action**

**Sarolaner** exerts its insecticidal and acaricidal effect through the **specific blockade of GABA- and glutamate-gated chloride channels** in the nerve cells of insects and acarids [1]. This blockade disrupts the normal influx of chloride ions, which is essential for inhibiting nerve signals. The resulting **hyperexcitation of the nervous system** leads to uncontrolled neuronal activity, resulting in paralysis and death of the parasite [1].

## Guidance for Finding In Vitro Protocols

While the search results confirm **sarolaner's** high efficacy against fleas and other parasites, they do not contain a specific *in vitro* blood feeding assay protocol for fleas.

- **Consult Regulatory Submissions:** Detailed laboratory study methods are often part of the data package submitted to regulatory bodies like the EMA and FDA for product approval. These documents can be a rich source of information.
- **Refine Literature Search:** You may find relevant methodology by searching for papers on other isoxazoline compounds (e.g., fluralaner, afoxolaner) and their use in *in vitro* assays, as the core methodology is often similar.
- **Contact Product Manufacturers:** Zoetis, the developer of Simparica, may provide technical documents or application notes to qualified researchers upon request.

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Insecticidal activity of Simparica and Simparica Trio against Aedes...  
[parasitesandvectors.biomedcentral.com]
2. Efficacy of a new oral chewable tablet containing sarolaner ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Sarolaner Efficacy Data and Broader Activity Profile]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b542504#in-vitro-blood-feeding-assay-sarolaner-flea-efficacy>]

## Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

## Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)